Cas no 100750-40-1 (3-Hydroxy-5-phenylpyrrole)

• Product Name: 3-Hydroxy-5-phenylpyrrole
• CAS No: 100750-40-1
• MF: C₁₀H₉NO
• MW: 159.184562444687
• CID: 124209
• PubChem ID: 4429535
• Update Time: 2025-06-13

3-Hydroxy-5-phenylpyrrole Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrol-3-ol,5-phenyl-
• 3-Hydroxy-5-phenylpyrrole
• 5-phenyl-1H-pyrrol-3-ol
• 1H-Pyrrol-3-ol,5-phenyl
• 5-Phenyl-3-hydroxypyrrole
• HOPPy
• 3-Hydroxy-5-Phenylpyrrol
• SB63510
• FT-0669992
• J-000213
• SCHEMBL3130788
• DTXSID70403206
• 100750-40-1
• A852992
• BMJFHUYFKGXBCA-UHFFFAOYSA-N
• AKOS006293172
• 1H-Pyrrol-3-ol, 5-phenyl-

• Inchi： 1S/C10H9NO/c12-9-6-10(11-7-9)8-4-2-1-3-5-8/h1-7,11-12H
• InChI Key： BMJFHUYFKGXBCA-UHFFFAOYSA-N
• SMILES： OC1=CNC(=C1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 159.06800
• Monoisotopic Mass: 159.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 36Ų

Experimental Properties

• Density: 1.21
• Melting Point: 304-307°C
• Boiling Point: 392.3 °C at 760 mmHg
• Flash Point: 191.1 °C
• Solubility: Chloroform (Slightly), DMSO (Slightly), Methanol (Slightly)
• Stability/Shelf Life: Air Sensitive
• PSA: 36.02000
• LogP: 2.38730
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

3-Hydroxy-5-phenylpyrrole Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：-20°C Freezer, Under Inert Atmosphere

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on 3-Hydroxy-5-phenylpyrrole

Exploring the Properties and Applications of 3-Hydroxy-5-phenylpyrrole (CAS No. 100750-40-1)

3-Hydroxy-5-phenylpyrrole (CAS No. 100750-40-1) is a heterocyclic organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound, characterized by a pyrrole ring substituted with a hydroxyl group at the 3-position and a phenyl group at the 5-position, is a versatile building block in organic synthesis. Researchers and industries are increasingly interested in its role as an intermediate in the development of pharmaceuticals, agrochemicals, and functional materials.

The growing demand for 3-Hydroxy-5-phenylpyrrole can be attributed to its relevance in modern drug discovery and material science. With the rise of AI-driven molecular design and computational chemistry, this compound has been identified as a key scaffold for designing novel bioactive molecules. Its structural features make it a promising candidate for targeting enzyme inhibition and receptor modulation, which are hot topics in the pharmaceutical industry. Additionally, its potential use in organic electronics and photovoltaic materials aligns with the global push toward sustainable technologies.

One of the most frequently searched questions about 3-Hydroxy-5-phenylpyrrole is its synthetic routes and scalability. The compound can be synthesized through various methods, including palladium-catalyzed cross-coupling reactions and multicomponent reactions. Recent advancements in green chemistry have also explored eco-friendly synthesis protocols, reducing the reliance on hazardous reagents. This aligns with the increasing consumer and regulatory focus on sustainable chemical production.

Another area of interest is the biological activity of 3-Hydroxy-5-phenylpyrrole. Preliminary studies suggest that derivatives of this compound exhibit antioxidant and anti-inflammatory properties, making them potential candidates for nutraceutical and cosmeceutical applications. The compound's ability to interact with biological targets has sparked curiosity in its use for skin care formulations and dietary supplements, topics that are highly searched in health and wellness communities.

In the realm of material science, 3-Hydroxy-5-phenylpyrrole has shown promise as a precursor for conducting polymers and dye-sensitized solar cells (DSSCs). Its electron-rich pyrrole core and aromatic phenyl group contribute to its charge transport properties, a critical factor in developing next-generation energy storage and conversion devices. This ties into the broader discussion on renewable energy solutions, a trending topic in both academic and industrial circles.

From a commercial perspective, the availability and purity standards of 3-Hydroxy-5-phenylpyrrole are frequently queried by buyers and researchers. High-purity grades (>98%) are essential for research and development (R&D) applications, particularly in high-throughput screening and structure-activity relationship (SAR) studies. Suppliers often highlight its storage conditions and handling precautions to ensure optimal performance in end-use applications.

In conclusion, 3-Hydroxy-5-phenylpyrrole (CAS No. 100750-40-1) is a multifaceted compound with broad applicability across pharmaceuticals, materials science, and green chemistry. Its relevance to cutting-edge research topics like AI-assisted drug design, sustainable synthesis, and renewable energy ensures its continued prominence in scientific and industrial discourse. As interest grows, further studies will likely uncover additional uses for this intriguing molecule.